Cas no 660856-14-4 (Benzoic acid, 2-(2H-indazol-2-yl)-5-nitro-, methyl ester)

• Product Name: Benzoic acid, 2-(2H-indazol-2-yl)-5-nitro-, methyl ester
• CAS No: 660856-14-4
• MF: C₁₅H₁₁N₃O₄
• MW: 297.265543222427
• CID: 1702714
• Update Time: 2024-08-31

Benzoic acid, 2-(2H-indazol-2-yl)-5-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(2H-indazol-2-yl)-5-nitro-, methyl ester

• Inchi： 1S/C15H11N3O4/c1-22-15(19)12-8-11(18(20)21)6-7-14(12)17-9-10-4-2-3-5-13(10)16-17/h2-9H,1H3
• InChI Key： HPNDHWWVLKIJST-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC([N+]([O-])=O)=CC=C1N1C=C2C(=N1)C=CC=C2

Computed Properties

• Exact Mass: 297.07503

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 395.2±42.0 °C(Predicted)
• PSA: 87.26
• pka: 0.00±0.30(Predicted)